Cas no 5326-92-1 (3-methylbutyl 2-chloroacetate)
3-Methylbutyl 2-chloroacetate is a chloroacetate ester derived from 3-methyl-1-butanol (isoamyl alcohol) and chloroacetic acid. This compound is characterized by its clear, colorless to pale yellow appearance and a distinctive ester-like odor. It is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the reactive chloroacetyl group enables its use in alkylation and esterification reactions. Its solubility in common organic solvents, such as ethanol and ether, enhances its utility in laboratory and industrial applications. The compound should be handled with care due to its potential irritant properties. Storage under inert conditions is recommended to maintain stability.
3-methylbutyl 2-chloroacetate structure
Product Name:3-methylbutyl 2-chloroacetate
CAS No:5326-92-1
MF:C7H13ClO2
MW:164.629921674728
CID:379006
PubChem ID:79227
Update Time:2025-05-22
3-methylbutyl 2-chloroacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-chloro-,3-methylbutyl ester
- 3-methylbutyl 2-chloroacetate
- 3-Methylbutyl chloroacetate
- Acetic acid, chloro-, 3-methylbutyl ester
- Isopentyl chloroacetate
- NS00045453
- NSC 4085
- Chloroacetic acid 3-methylbutyl ester
- NSC4085
- chloro-acetic acid isopentyl ester
- NSC-4085
- SCHEMBL2035002
- 5376-92-1
- AKOS006283794
- EINECS 226-207-8
- Chloroacetic acid, 3-methylbutyl ester
- DTXSID30967834
- 5326-92-1
- UZQBACINTKFBSX-UHFFFAOYSA-N
- AI3-03062
- Isopentyl chloroacetate #
-
- Inchi： 1S/C7H13ClO2/c1-6(2)3-4-10-7(9)5-8/h6H,3-5H2,1-2H3
- InChI Key： UZQBACINTKFBSX-UHFFFAOYSA-N
- SMILES： ClCC(=O)OCCC(C)C
Computed Properties
- Exact Mass: 164.06049
- Monoisotopic Mass: 164.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 1.81450
3-methylbutyl 2-chloroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295168-250mg |
3-methylbutyl 2-chloroacetate |
5326-92-1 | 250mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M295168-500mg |
3-methylbutyl 2-chloroacetate |
5326-92-1 | 500mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M295168-2.5g |
3-methylbutyl 2-chloroacetate |
5326-92-1 | 2.5g |
$ 340.00 | 2022-06-04 |
3-methylbutyl 2-chloroacetate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5326-92-1)3-methylbutyl chloroacetate
Order Number:sfd19761
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
3-methylbutyl 2-chloroacetate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5326-92-1)3-methylbutyl chloroacetate
Purity:99%
Quantity:200KG
Price ($):Inquiry